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Introduction
Factice, a vulcanized vegetable oil, serves as a functional processing aid and plasticizer in

nitrile rubber (NBR) compounds. Historically used as a rubber substitute, modern applications

of factice leverage its ability to improve the processing characteristics and final properties of

NBR vulcanizates.[1][2] This document provides detailed application notes on the use of

factice in NBR, including its effects on material properties, and protocols for experimental

evaluation.

Factice is produced by cross-linking vegetable oils, such as rapeseed or castor oil, with sulfur

or other cross-linking agents.[1] The resulting product is a rubber-like material that can be

compounded with NBR to enhance dimensional stability, reduce processing temperatures, and

improve filler dispersion.[2][3] Different types of factice are available, with brown sulfur factice
being commonly used in NBR applications.[4]

Effects of Factice on NBR Compound Properties
The incorporation of factice into NBR compounds can lead to a range of beneficial effects on

both the processing and the final physical properties of the vulcanizate.
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The addition of factice as a processing aid offers several advantages during the mixing and

shaping of NBR compounds:

Reduced Mixing Temperature and Time: Factice can lower the internal temperature of the

rubber compound during mixing, which helps to prevent scorching and can reduce energy

consumption.[2][3]

Improved Filler Dispersion: It aids in the homogeneous distribution of fillers, such as carbon

black, within the rubber matrix.[2]

Enhanced Dimensional Stability: Factice significantly improves the dimensional accuracy of

extruded and molded products by reducing die swell and shrinkage.[2][3][4]

Improved Flow Properties: It can enhance the flow of the compound, leading to better mold

filling and reduced processing defects.[3]

Physical and Mechanical Properties
While primarily a processing aid, factice can also influence the mechanical properties of the

final NBR vulcanizate. The extent of these effects depends on the type and loading level of the

factice used.

Hardness: Factice generally acts as a softener, leading to a decrease in the Shore A

hardness of the NBR vulcanizate.[5]

Tensile Strength and Elongation: The effect on tensile strength and elongation at break can

vary. In some cases, the improved dispersion of reinforcing fillers can help maintain or

slightly improve these properties.

Compression Set: Certain types of factice are formulated to have a low influence on

compression set, which is a critical property for sealing applications.[4]

Swelling Resistance: Castor oil-based factice is noted for its ability to optimize the swelling

resistance of NBR in oils and solvents.[4]

Surface Finish: The use of factice can result in a smoother, more velvety surface finish on

the final rubber product.[3]
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Quantitative Data on the Effects of Factice in NBR
The following tables summarize the typical quantitative effects of incorporating brown sulfur

factice into a standard NBR compound. The data presented here is illustrative and based on

general trends observed with plasticizers in NBR. Actual results will vary depending on the

specific formulation, type of factice, and processing conditions.

Table 1: Typical NBR Formulation with and without
Factice

Ingredient Control Compound (phr) NBR with Factice (phr)

NBR (33% ACN) 100 100

Carbon Black (N550) 50 50

Zinc Oxide 5 5

Stearic Acid 1 1

Antioxidant 1.5 1.5

Sulfur 1.5 1.5

Accelerator (TBBS) 1 1

Brown Sulfur Factice 0 15

Table 2: Comparison of Physical and Mechanical
Properties
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Property Standard Control Compound
NBR with 15 phr
Factice

Cure Characteristics

(at 160°C)
ASTM D5289

Minimum Torque (ML),

dNm
1.5 1.2

Maximum Torque

(MH), dNm
12.0 11.0

Scorch Time (ts2), min 3.5 3.8

Optimum Cure Time

(t90), min
12.0 11.5

Mechanical Properties

(Unaged)

Hardness, Shore A ASTM D2240 70 65

Tensile Strength, MPa ASTM D412 18.0 17.0

Elongation at Break,

%
ASTM D412 450 480

Compression Set
ASTM D395, Method

B (22h @ 100°C)

Compression Set, % 25 28

Fluid Resistance (70h

@ 100°C in ASTM Oil

No. 3)

ASTM D471

Volume Change, % +25 +22

Hardness Change,

points
-10 -8

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are detailed protocols for the evaluation of factice in NBR compounds.

Compounding Protocol
Mastication: Masticate the NBR on a two-roll mill at a temperature of 50-60°C for 2-3

minutes.

Addition of Factice and Activators: Add the factice, zinc oxide, and stearic acid to the NBR

and mix until fully incorporated.

Addition of Filler: Add the carbon black in increments, ensuring complete dispersion after

each addition.

Addition of Antioxidant: Add the antioxidant and mix thoroughly.

Addition of Curatives: Add the sulfur and accelerator at a lower mill temperature (around

40°C) to prevent scorching. Mix until a homogeneous compound is achieved.

Sheeting: Sheet out the compound to the desired thickness and allow it to mature for at least

24 hours at room temperature before vulcanization.

Vulcanization Protocol
Molding: Place the uncured NBR compound into a pre-heated mold in a compression

molding press.

Curing: Cure the compound at a temperature of 160°C for the optimum cure time (t90)

determined by rheometry. Apply a pressure of approximately 10 MPa.

Cooling and Demolding: After the curing cycle is complete, cool the mold under pressure

before demolding the vulcanized rubber sheet.

Testing Protocols
Cure Characteristics: Determine the cure characteristics of the NBR compounds using a

Moving Die Rheometer (MDR) according to ASTM D5289.
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Mechanical Properties: Measure the tensile strength, elongation at break, and hardness of

the vulcanized samples according to ASTM D412 and ASTM D2240, respectively.

Compression Set: Evaluate the compression set of the vulcanizates under constant

deflection in air using ASTM D395, Method B.

Fluid Resistance: Test the resistance of the vulcanized rubber to swelling in ASTM Oil No. 3

according to the procedures outlined in ASTM D471.

Thermal Aging: Perform thermal aging tests in a hot air oven as per ASTM D573 to evaluate

the retention of mechanical properties after exposure to elevated temperatures.

Visualizations
Experimental Workflow for Evaluating Factice in NBR
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Caption: Experimental workflow for compounding and testing NBR with factice.
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Caption: Logical relationships of factice's influence on NBR properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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